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Compound of Interest

Compound Name: PF-573228

Cat. No.: B1684526 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of PF-573228, a potent and selective FAK inhibitor.

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring compliance with regulatory standards.

Understanding PF-573228: Key Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of key quantitative data for PF-573228.
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Property Value

Molecular Weight 491.5 g/mol

Molecular Formula C22H20F3N5O3S

Purity >98%

Solubility in DMSO 75 mM

IC50 against FAK 4 nM (recombinant catalytic fragment)[1]

IC50 in cultured cells
30–100 nM (blocks FAK Tyr397

phosphorylation)

Storage Conditions
Short-term: -20°C, Long-term: -20°C in the dark,

Protect from air[2][3]

Experimental Protocols: General Disposal
Procedure for Chemical Waste
The following protocol outlines the general procedure for the disposal of chemical waste like

PF-573228 in a laboratory setting. These are general guidelines and should be adapted to

comply with the specific regulations of your institution and local authorities.

1. Waste Identification and Segregation:

Characterize the Waste: Identify all components of the waste stream containing PF-573228.

This includes unused stock solutions, contaminated media, and disposable labware (e.g.,

pipette tips, tubes).

Segregate Waste Streams: Do not mix PF-573228 waste with other incompatible waste

types. As a general principle, chemical wastes should be segregated by their hazard class

(e.g., flammables, corrosives, toxics).[4] Halogenated and non-halogenated solvent wastes

should often be collected separately.[5]

2. Containerization:
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Select Appropriate Containers: Use chemically compatible and leak-proof containers for

waste collection. For liquid waste, plastic bottles are often preferred over glass to avoid

breakage.[6]

Label Containers Clearly: All waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name (PF-573228), and any other components in the

mixture.[5][6] The date of accumulation should also be recorded.

3. Accumulation and Storage:

Satellite Accumulation Areas (SAA): Store waste in a designated Satellite Accumulation Area

within the laboratory.[4] This area should be under the control of the laboratory personnel.

Secondary Containment: Place waste containers in secondary containment, such as a tray

or tub, to contain any potential leaks or spills.[5]

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste.[5][7]

4. Disposal Request and Pickup:

Follow Institutional Procedures: Adhere to your institution's specific procedures for

requesting a hazardous waste pickup. This may involve an online request system or

contacting the Environmental Health and Safety (EH&S) office.

Do Not Dispose Down the Drain: Chemical waste such as PF-573228 should never be

disposed of down the sink.[7][8]

Empty Container Disposal: Empty containers that held PF-573228 should be triple-rinsed

with a suitable solvent. The first rinsate must be collected as hazardous waste.[5][6] After

triple rinsing and ensuring the container is fully empty, deface the label and dispose of it

according to your institution's guidelines for non-hazardous solid waste.[7]

Visualizing the Disposal Workflow
To further clarify the procedural steps and decision-making process involved in the proper

disposal of PF-573228, the following diagram illustrates the logical workflow.
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Start: PF-573228 Waste Generation

Characterize Waste Stream
(Unused stock, contaminated media, labware)

Segregate PF-573228 Waste
(Avoid mixing with incompatible chemicals)

Empty Container Management

Select & Label Appropriate Waste Container
('Hazardous Waste', Chemical Name, Date)

Store in Designated Satellite Accumulation Area (SAA)
(with Secondary Containment)

Keep Container Securely Closed

Is the container full or has it reached the accumulation time limit?

Follow Institutional Protocol for Hazardous Waste Pickup Request

Yes

Continue Accumulation in SAA

No

End: Waste Transferred to EH&S for Disposal

Triple Rinse with Appropriate Solvent

Collect First Rinsate as Hazardous Waste Deface Label and Dispose of Empty Container as Non-Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of PF-573228 waste.

By following these procedures and utilizing the provided resources, researchers can ensure the

safe and compliant disposal of PF-573228, contributing to a secure and sustainable laboratory
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environment. Always consult your institution's specific guidelines and the manufacturer's Safety

Data Sheet (SDS) for the most accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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